Cas no 64174-45-4 (1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl-)

1H-Pyrazole-4-carboxamide, 5-chloro-1,3-dimethyl-N-phenyl-, is a heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and phenylcarboxamide functional groups. Its molecular structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of the chloro and methyl groups enhances its electrophilic character, facilitating further derivatization. The phenylcarboxamide moiety contributes to its potential as a precursor in the development of biologically active molecules. This compound is characterized by high purity and consistent performance, suitable for research and industrial use in agrochemical, medicinal, and material science fields. Its well-defined properties ensure reproducibility in synthetic pathways.

1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl- structure

64174-45-4 structure

Product Name:1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl-

CAS No:64174-45-4

MF:C₁₂H₁₂ClN₃O

MW:249.696181297302

MDL:MFCD04124271

CID:520991

Update Time:2026-04-29

1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl-
- 5-chloro-1,3-dimethyl-N-phenylpyrazole-4-carboxamide
- MDL： MFCD04124271

Computed Properties

Exact Mass: 249.06706
Monoisotopic Mass: 249.067
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.9A^2

Experimental Properties

Density: 1.28
Boiling Point: 332.1°C at 760 mmHg
Flash Point: 154.6°C
Refractive Index: 1.617
PSA: 46.92

1H-Pyrazole-4-carboxamide,5-chloro-1,3-dimethyl-N-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB340107-100 mg	5-Chloro-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide; .	64174-45-4		100MG	€208.80	2022-03-03
abcr	AB340107-100mg	5-Chloro-1,3-dimethyl-N-phenyl-1H-pyrazole-4-carboxamide; .	64174-45-4		100mg	€283.50	2025-04-17